Cas no 2227845-53-4 ((2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine)

• Product Name: (2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine
• CAS No: 2227845-53-4
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6012225
• PubChem ID: 165734917
• Update Time: 2025-06-08

(2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine
• 2227845-53-4
• EN300-1793626

• Inchi： 1S/C11H14F3N/c1-7(15)3-2-4-8-5-10(13)11(14)6-9(8)12/h5-7H,2-4,15H2,1H3/t7-/m0/s1
• InChI Key： NKNWERNALYZRIV-ZETCQYMHSA-N
• SMILES： FC1C=C(C(=CC=1CCC[C@H](C)N)F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine

Comprehensive Overview of (2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine (CAS No. 2227845-53-4)

The compound (2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine (CAS No. 2227845-53-4) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2,4,5-trifluorophenyl moiety and the (2S)-pentan-2-amine backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like (2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the rise of FDA-approved drugs containing fluorine atoms. This compound’s trifluorophenyl group contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions. Scientists are exploring its applications in central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with current trends in precision medicine.

The synthesis of CAS No. 2227845-53-4 often involves asymmetric catalysis to achieve high enantiomeric purity, a topic of great interest in organic chemistry. Techniques such as chiral resolution and enzymatic asymmetric synthesis are frequently discussed in academic forums and industry conferences. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly routes to produce this compound, minimizing waste and hazardous byproducts.

From a commercial perspective, (2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine is gaining traction in the custom synthesis market. Pharmaceutical companies and contract research organizations (CROs) seek high-purity batches for preclinical studies. Its structure-activity relationship (SAR) data is invaluable for designing next-generation therapeutics, particularly in oncology and neurology. Online searches for "fluorinated amine suppliers" and "chiral building blocks for drug discovery" reflect this demand.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure compliance with regulatory standards, a priority for labs working under Good Laboratory Practice (GLP). The compound’s stability under various pH conditions and solubility profiles are also critical parameters for formulation scientists.

Looking ahead, (2S)-5-(2,4,5-trifluorophenyl)pentan-2-amine is poised to play a pivotal role in advancing targeted drug delivery systems. With the rise of AI-driven drug design, computational models are being used to predict its interactions with biological targets, reducing R&D timelines. This aligns with the broader industry shift toward data-driven drug development, a hot topic in 2024.

In summary, CAS No. 2227845-53-4 represents a versatile and promising scaffold in modern chemistry. Its applications span from small-molecule therapeutics to agricultural chemicals, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to feature prominently in patents and peer-reviewed publications.